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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of nickel
carbide (Ni3C) nanoparticles. It details the intrinsic magnetic characteristics, the influence of
factors such as carbon content and temperature, and the experimental protocols used for their
characterization. This document is intended to serve as a valuable resource for researchers
and professionals working with magnetic nanomaterials in various fields, including drug
development, catalysis, and data storage.

Introduction to the Magnetic Behavior of Ni3C
Nanoparticles

Theoretically, pure, defect-free nickel carbide is considered to be diamagnetic due to the strong
hybridization of Ni and C orbitals.[1][2] However, experimentally synthesized Ni3C
nanoparticles often exhibit a range of magnetic behaviors, including superparamagnetism,
weak ferromagnetism, and spin-glass-like states.[1] This discrepancy arises from the presence
of carbon defects or vacancies in the crystal lattice, which leads to the formation of Ni-rich
regions.[1][2] The magnetic properties of these nanoparticles are significantly influenced by
factors such as particle size, morphology, and carbon content.[3][4]

In some cases, the observed magnetism in Ni3C nanoparticle samples is attributed to the
presence of metallic nickel impurities.[3][4] Studies on Ni/Ni3C core-shell nanoparticles have
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shown that the saturation magnetization decreases as the proportion of the non-ferromagnetic
Ni3C shell increases.[5]

Quantitative Magnetic Properties

The magnetic properties of Ni3C nanoparticles are highly dependent on their composition and
temperature. The following tables summarize key quantitative data from various studies.

Table 1. Magnetic Properties of Ni3Cx Nanoparticles with Varying Carbon Content at 10 K[1][6]

Saturation Magnetization o
Carbon Content (x) (Ms) ( I9) Coercivity (Hc) (kOe)
s) (emulg

Ni (Pure) - 0.35
0.7 6.6 0.40
1.2 - 0.70
15 9.2 1.3

Table 2: Magnetic Properties of Ni3Cx Nanoparticles with Varying Carbon Content at 300 K[1]
[2]

Saturation Magnetization o
Carbon Content (x) (Ms) ( I9) Coercivity (Hc) (Oe)
s) (emulg

Ni (Pure) 24 0
0.7 14 20
12 1.0 190
15 0.5 250

Table 3: Magnetic Properties of Ni/Ni3C Core-Shell Nanoparticles at Room Temperature[5]
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Carburization Time (min)

Saturation Magnetization (Ms) (emulg)

0 (Pure Ni) 46.2
15 41.6
30 38.8
45 374
60 35.8

Experimental Protocols

The characterization of the magnetic properties of Ni3C nanopatrticles typically involves the

following experimental techniques and protocols.

This method allows for the synthesis of Ni3C nanopatrticles with controlled size and

morphology.[3][4]

o Precursor Preparation: Nickel nitrate (Ni(NO3)2) is used as the nickel precursor.

o Surfactant Addition: Triphenylphosphine oxide (TPPO) is added as a surfactant to control

particle size and prevent agglomeration.[3][4]

e Solvent: A high-boiling point polyol, such as tetraethylene glycol (TEG), is used as the

solvent.[3]

o Refluxing: The mixture is refluxed at a specific temperature (e.g., 300 °C) for a defined

duration (e.g., 20 minutes) to facilitate the formation of Ni3C nanoparticles.[3][4]

e Product Isolation: The resulting nanopatrticles are collected, washed, and dried for further

characterization.

The magnetic properties of the synthesized nanoparticles are characterized using

magnetometry techniques.

» Vibrating Sample Magnetometry (VSM): VSM is a widely used technique to measure the

magnetic properties of materials.[7][8] The sample is vibrated in a uniform magnetic field,
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and the resulting change in magnetic flux induces a voltage in pickup coils, which is
proportional to the magnetic moment of the sample.[7]

o Hysteresis Loop Measurement: The magnetization (M) is measured as a function of the
applied magnetic field (H) at a constant temperature. This provides key parameters such
as saturation magnetization (Ms), coercivity (Hc), and remanent magnetization (Mr).[8]

e Superconducting Quantum Interference Device (SQUID) Magnetometry: SQUID
magnetometry is an extremely sensitive technique for measuring magnetic properties.[9]

o Zero-Field-Cooled (ZFC) and Field-Cooled (FC) Measurements: These measurements are
crucial for determining the blocking temperature (TB) and identifying phenomena like
superparamagnetism and spin-glass behavior.[9][10]

» ZFC: The sample is cooled from room temperature to a low temperature (e.g., 10 K) in
the absence of an external magnetic field. A small magnetic field is then applied, and
the magnetization is measured as the sample is warmed.[10]

» FC: The sample is cooled in the presence of an external magnetic field, and the
magnetization is measured as the temperature is lowered.[10]

Visualizations

The following diagrams illustrate the experimental workflows for the synthesis and
characterization of Ni3C nanopatrticles.
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Synthesis workflow for Ni3C nanoparticles.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.nanomagnetics-inst.com/product/measurement-characterization-systems/vibrating-sample-magnetometer
https://www.nanomagnetics-inst.com/post/vibrating-sample-magnetometers-guide
https://pubs.rsc.org/en/content/articlehtml/2023/tc/d3tc00257h
https://pubs.rsc.org/en/content/articlehtml/2023/tc/d3tc00257h
https://pmc.ncbi.nlm.nih.gov/articles/PMC3856004/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3856004/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3856004/
https://www.benchchem.com/product/b15176714?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Magnetic Characterization

@ized Ni3C Nanoparticles

Vibrating Sample Magnetometry (VSM) SQUID Magnetometry
M-H Hysteresis Loop ZFC/FC Curves

Click to download full resolution via product page

Magnetic characterization workflow.
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Factors influencing magnetic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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